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Compound of Interest

Compound Name: 2,5-Di-tert-butylphenol

Cat. No.: B187667 Get Quote

An In-Depth Technical Guide on 2,5-Di-tert-
butylphenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties,

synthesis, and known biological roles of 2,5-Di-tert-butylphenol (2,5-DTBP), an alkylated

phenol of interest in various industrial and research applications.

Core Chemical and Physical Properties
2,5-Di-tert-butylphenol is an organic compound characterized by a phenol ring substituted

with two tert-butyl groups at the 2 and 5 positions. These bulky alkyl groups impart significant

steric hindrance and lipophilicity, influencing the molecule's reactivity, stability, and solubility.[1]

It typically appears as a white to light yellow solid at room temperature.[1]

Table 1: Chemical and Physical Data for 2,5-Di-tert-butylphenol
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Property Value Source(s)

IUPAC Name
2,5-bis(1,1-

dimethylethyl)phenol
-

Synonyms
Phenol, 2,5-di-tert-butyl-; 2,5-

DTBP
[1]

CAS Number 5875-45-6 [1]

Molecular Formula C₁₄H₂₂O [1]

Molecular Weight 206.32 g/mol [2]

Appearance White to light yellow solid [1]

Melting Point 37 °C (experimental) [3]

Boiling Point 253 °C (experimental) [3]

Water Solubility 4.32 mg/L at 25°C (calculated) [3]

logP (Octanol/Water) 4.5 at 24°C (experimental) [3]

pKa 10.6 (calculated) [3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2,5-Di-tert-
butylphenol. Key spectral features are summarized below.

Table 2: Spectroscopic Data for 2,5-Di-tert-butylphenol
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Technique Key Peaks / Chemical Shifts Source(s)

¹H NMR

Spectral data available and

consistent with the structure,

though a detailed peak list is

not provided in the cited

literature.

[4][5]

¹³C NMR

Spectral data available and

consistent with the structure,

though a detailed peak list is

not provided in the cited

literature.

[5][6]

IR Spectroscopy

Key absorptions are expected

for O-H stretching (around

3400-3600 cm⁻¹) and C-H

stretching of alkane groups

(around 2850-2960 cm⁻¹).

[1][7]

Mass Spec (MS)
Molecular Ion (M+) peak

expected at m/z = 206.1671.
[2]

Experimental Protocols
A. Synthesis of 2,5-Di-tert-butylphenol

A representative method for the synthesis of 2,5-Di-tert-butylphenol is through the

dehydrative alkylation of a substituted phenol.[5][8]

Methodology:

Reactant Preparation: To a reaction vessel under an inert atmosphere (e.g., argon), add the

catalyst [Ph₃C][B(C₆F₅)₄] (0.01 mmol), the starting phenol, 3-(tert-butyl)phenol (0.4 mmol),

and the alkylating agent, 2-methylpropan-2-ol (tert-butanol) (0.2 mmol), dissolved in a

suitable solvent such as dichloromethane (DCM).[5][8]

Initiation: Add trifluoromethanesulfonic anhydride (Tf₂O) (0.02 mmol) to the mixture.[5][8]
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Reaction: Stir the reaction mixture at a controlled temperature (e.g., 40 °C) for a designated

period (e.g., 12 hours) until the reaction is complete, which can be monitored by techniques

like ¹H NMR.[5][8]

Purification: Upon completion, the product can be purified using flash column

chromatography on silica gel, eluting with a non-polar solvent system such as petroleum

ether/ethyl acetate (e.g., 40:1 ratio).[5][8]
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Caption: Synthesis workflow for 2,5-Di-tert-butylphenol.

B. Purification by Melt Crystallization
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For industrial-scale purification of alkylated phenols like 2,5-DTBP, melt crystallization is an

effective technique, often used after an initial vacuum distillation to remove lower-boiling point

isomers.[4][9][10]

Methodology:

Initial Separation: A crude reaction mixture is subjected to vacuum distillation to separate

isomers with different boiling points. For instance, 2-tert-butylphenol and 2,6-di-tert-

butylphenol can be removed as distillates, leaving a residue enriched in higher-boiling

isomers like 2,5-DTBP.[9][10]

Melt Crystallization: The enriched residue is transferred to a melt crystallization apparatus

(e.g., a zone refiner).[10]

Cooling & Sweating: The molten mixture is cooled to induce crystallization of the desired

compound. This is followed by a "sweating" step, where the temperature is slightly raised to

melt and remove impurities trapped in the crystal lattice.[10]

Recovery: The process is repeated to achieve a high-purity product, often exceeding 99%.[4]

Biological Activity and Applications
While its isomers, 2,4-DTBP and 2,6-DTBP, are well-studied for their potent antioxidant, anti-

inflammatory, and antimicrobial properties, specific biological data on 2,5-DTBP is less

extensive.[8][9][11][12] The primary roles and activities identified for 2,5-DTBP are as a

chemical intermediate and a metabolite.

Antioxidant and Stabilizer: Like other hindered phenols, 2,5-DTBP is used as an antioxidant

to prevent oxidative degradation in materials like plastics and polymers.[1] The phenolic

hydroxyl group can donate a hydrogen atom to neutralize free radicals, terminating oxidative

chain reactions.[8][9]

Chemical Intermediate: It serves as a precursor in the synthesis of more complex molecules

for the pharmaceutical and specialty chemical industries.[1]

Metabolite/Degradation Product: 2,5-DTBP has been identified as a degradation

intermediate in advanced oxidation processes for breaking down Bisphenol A (BPA).[7] It has
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also been detected as a photodegradation product of the antioxidant AO701 (2,6-di-tert-

butylphenol), where it exhibits toxicity to marine bacteria.[12]

Natural Occurrence: The compound has been identified in various natural sources, including

fermented foods and as a volatile organic compound in certain plants and materials.[1][3][13]

Reports suggest it possesses some antibacterial and antioxidant activity.[13]
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Caption: Roles and applications of 2,5-Di-tert-butylphenol.

Safety and Handling
Like most phenolic compounds, 2,5-Di-tert-butylphenol should be handled with appropriate

safety precautions to avoid potential irritation.

Table 3: Hazard Identification and Precautionary Statements
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Category Information Source(s)

Hazard Class
Potential for skin and eye

irritation. Low acute toxicity.
[1]

Personal Protective Equipment

(PPE)

Safety goggles, chemical-

resistant gloves, lab coat. Use

in a well-ventilated area or

fume hood.

[7]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing.

[7]

First Aid (Skin)
Wash with plenty of soap and

water.
[7]

First Aid (Inhalation) Move person to fresh air. [7]

First Aid (Ingestion) Seek medical assistance. [7]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.

[7]

This guide provides a foundational understanding of 2,5-Di-tert-butylphenol. While its physical

and chemical properties are well-defined, further research is needed to fully elucidate its

specific biological mechanisms of action, especially in comparison to its more extensively

studied isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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